Cas no 1239748-74-3 (4-Bromo-5-chloro-2-methoxy-benzonitrile)

4-Bromo-5-chloro-2-methoxy-benzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C₈H₅BrClNO. This intermediate is valued for its versatile reactivity, particularly in pharmaceutical and agrochemical synthesis, where its bromo and chloro substituents enable selective functionalization. The methoxy group enhances solubility in organic solvents, facilitating further derivatization. Its nitrile moiety serves as a precursor for carboxylic acids, amides, or heterocycles, making it useful in constructing complex molecular frameworks. The compound’s stability under standard conditions ensures reliable handling and storage. Its structural features make it a practical building block for research and industrial applications requiring precise halogenated aromatic systems.

4-Bromo-5-chloro-2-methoxy-benzonitrile structure

1239748-74-3 structure

Product Name:4-Bromo-5-chloro-2-methoxy-benzonitrile

CAS No:1239748-74-3

MF:C₈H₅BrClNO

MW:246.488400220871

CID:6838933

PubChem ID:50879210

Update Time:2025-05-27

4-Bromo-5-chloro-2-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 1239748-74-3
- AKOS005147349
- 4-bromo-5-chloro-2-methoxybenzonitrile
- 4-Bromo-5-chloro-2-methoxy-benzonitrile
- Inchi： 1S/C8H5BrClNO/c1-12-8-3-6(9)7(10)2-5(8)4-11/h2-3H,1H3
- InChI Key： SWJSYMRZULXNOG-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C#N)=C(C=1)OC)Cl

Computed Properties

Exact Mass: 244.92430Da
Monoisotopic Mass: 244.92430Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 33Å²

4-Bromo-5-chloro-2-methoxy-benzonitrile Pricemore >>

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